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Compound of Interest

Compound Name: trans-Ketoconazole

CAS No.: 142128-58-3

Cat. No.: B8024891 Get Quote

Part 1: Executive Summary & Core Directive
Do NOT dispose of trans-Ketoconazole down the drain or in municipal trash.

Although trans-Ketoconazole is not currently listed on the US EPA's RCRA P-list or U-list (40

CFR 261.33), it is a potent Active Pharmaceutical Ingredient (API) with significant biological

activity, reproductive toxicity, and acute aquatic toxicity.[1]

The Operational Standard: All waste containing trans-Ketoconazole must be classified as

Non-RCRA Regulated Hazardous Waste (unless mixed with RCRA-regulated solvents) and

routed for High-Temperature Incineration.[1] This ensures the complete destruction of the

imidazole ring and prevents the contamination of groundwater and aquatic ecosystems.

Part 2: Hazard Identification & Technical
Rationale[1][2]
To validate why strict disposal protocols are necessary, we must analyze the compound's

hazard profile. This section provides the causality behind the safety measures.

Chemical Hazard Profile
trans-Ketoconazole is a stereoisomer of the antifungal agent Ketoconazole.[1] While the

commercial drug is typically the cis-form, the trans-isomer shares the core toxicological
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properties of the azole class.

Hazard Category GHS Classification H-Code
Operational
Implication

Acute Toxicity Category 3 (Oral) H301

Toxic if swallowed.[1]

Zero-tolerance for

surface

contamination.[1]

Reproductive Toxicity Category 1B H360F

May damage fertility.

[1] Double-gloving and

respiratory protection

are mandatory.[1]

Target Organ Toxicity STOT RE 2 H373

Liver damage

potential.[1][2] Long-

term exposure risk

requires strict

containment.[1]

Environmental Aquatic Acute 1 H410

Very toxic to aquatic

life with long-lasting

effects.[1][2][3][4]

Strict ban on sewer

disposal.

The "Self-Validating" Classification Logic
Before disposal, you must validate the waste stream. Use this logic to determine the regulatory

status of your specific waste mixture.

Is it P-Listed or U-Listed? No. Ketoconazole is not explicitly named in 40 CFR 261.33.[1]

Is it Characteristic (D-Listed)? Generally No. Pure trans-Ketoconazole does not typically

exhibit Ignitability (D001), Corrosivity (D002), or Reactivity (D003).[1] It is not on the TCLP

list for Toxicity (D004-D043).[1]
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Is it a State-Regulated Waste? Likely Yes.[1] States like California (Cal-EPA) classify

materials with oral LD50 < 2500 mg/kg as hazardous.[1] Ketoconazole (LD50 ~166 mg/kg in

rats) exceeds this threshold.[1]

Conclusion: Treat as Chemical Waste for Incineration.

Part 3: Step-by-Step Disposal Protocols
Solid Waste (Pure Substance or Contaminated Solids)
Applicability: Expired standards, weighing papers, contaminated gloves, spill cleanup debris.

Segregation: Isolate trans-Ketoconazole waste from oxidizers and acids.[1] Do not mix with

general trash.[1]

Primary Containment: Place the substance in a sealable, chemically compatible container

(e.g., HDPE wide-mouth jar or heavy-duty polyethylene bag).

Secondary Containment: Place the primary container inside a secondary clear plastic bag (4-

mil thickness minimum) or a secondary bin to prevent exterior contamination.[1]

Labeling: Apply a hazardous waste label.

Constituent: "trans-Ketoconazole" (Do not use abbreviations).[1]

Hazard Checkbox: Toxic, Environmental Hazard.

Tag: "Non-RCRA Hazardous Waste - For Incineration Only."

Storage: Store in a satellite accumulation area (SAA) until pickup. Keep container closed at

all times except when adding waste.[1]

Liquid Waste (Solutions & Mother Liquors)
Applicability: HPLC waste, stock solutions in DMSO/Methanol.[1]

Solvent Compatibility Check: Ensure the solvent (e.g., Methanol, Acetonitrile) is compatible

with the waste carboy material (usually HDPE or glass).[1]
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Bulking: Pour liquid waste into the designated "Organic Solvent Waste" carboy.

Note: If the solvent is flammable (e.g., Methanol), the waste becomes RCRA Regulated

(D001 Ignitable). The Ketoconazole is a contaminant within a hazardous solvent.

pH Verification: Although Ketoconazole is weak base, verify the waste stream pH is between

5–9 if mixing with aqueous buffers to prevent unexpected precipitation or heat generation.[1]

Labeling: List all solvents and Ketoconazole on the waste tag. Estimate the concentration of

Ketoconazole (e.g., "< 1%").

Part 4: Spill Response & Emergency Procedures
Immediate Action: Stop work. Alert nearby personnel.

Spill Response Workflow
The following diagram outlines the decision logic for handling a trans-Ketoconazole spill.
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Spill Detected

Assess Volume & Form
(Solid vs. Liquid)

Don PPE:
Nitrile Gloves (Double),

Lab Coat, N95/P100 Mask

Solid Spill Liquid Spill

Avoid Dust:
Cover with wet paper towel

or use HEPA Vacuum

Absorb:
Use vermiculite or

chem-absorbent pads

Collect Debris:
Place in Haz Waste Bag

Label 'Toxic Debris'

Decontaminate Surface:
Soap & Water Wash

(Repeat 2x)

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning trans-Ketoconazole spills to

minimize exposure.

Part 5: Waste Classification Logic (Visualized)
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Use this decision tree to ensure your waste determination complies with federal and best-

practice standards.

Waste contains
trans-Ketoconazole

Is it mixed with
Flammable/Toxic Solvents?

Classify as
RCRA Hazardous Waste

(e.g., D001)Yes

Pure Substance
or Aqueous Mix

No

Ship for
High-Temp Incineration

Label:
RCRA Hazardous

Check State Regs
(e.g., CA, WA, MN)

All Paths

Label:
Non-RCRA Regulated

(Toxic/Bioactive)

Click to download full resolution via product page

Caption: Logic flow for regulatory classification. Regardless of RCRA status, the endpoint is

incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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